N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide

• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol
• IUPAC Name: N-[(E)-(2-ethoxynaphthalen-1-yl)methylideneamino]-2-methylquinoline-3-carboxamide
• InChI: InChI=1S/C24H21N3O2/c1-3-29-23-13-12-17-8-4-6-10-19(17)21(23)15-25-27-24(28)20-14-18-9-5-7-11-22(18)26-16(20)2/h4-15H,3H2,1-2H3,(H,27,28)/b25-15+
• InChI Key: MQWAMYMXWJBAGV-MFKUBSTISA-N
• Isomeric SMILES: CCOC1=C(C2=CC=CC=C2C=C1)/C=N/NC(=O)C3=CC4=CC=CC=C4N=C3C
• SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C=NNC(=O)C3=CC4=CC=CC=C4N=C3C

Description

N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide, also known as ENMQ, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of hydrazones and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide is not fully understood, but it is believed to be due to its ability to interact with various cellular targets. N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. It has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide has been found to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer.

Advantages and Limitations for Lab Experiments

N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to exhibit low toxicity in animal studies, making it a safe compound to work with. However, one limitation of N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide is its poor solubility in aqueous solutions, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide. One area of interest is the development of new drugs based on N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide for the treatment of various diseases, including cancer and inflammation. Another area of research is the elucidation of the exact mechanism of action of N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide, which could lead to the development of more potent and selective compounds. Finally, further studies are needed to evaluate the safety and efficacy of N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide in animal models and clinical trials.

Synthesis Methods

The synthesis of N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide is a multi-step process that involves the reaction of 2-ethoxy-1-naphthaldehyde with 2-methyl-3-quinolinecarbohydrazide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions and the resulting product is isolated and purified using standard techniques.

Scientific Research Applications

N'-[(2-ethoxy-1-naphthyl)methylene]-2-methyl-3-quinolinecarbohydrazide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. These properties make it a promising candidate for the development of new drugs for the treatment of various diseases.